Quicklime

• IUPAC Name: oxocalcium
• InChI: InChI=1S/Ca.O
• InChI Key: ODINCKMPIJJUCX-UHFFFAOYSA-N
• Canonical SMILES: O=[Ca]
• Molecular Formula: CaO
• Molecular Weight: 56.08 g/mol
• Physical Description: Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers., Dry Powder; Dry Powder, Liquid; Dry Powder, Liquid, Other Solid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, Odourless, hard, white or greyish white masses of granules, or white to greyish powder, White or gray, odorless lumps or granular powder; [NIOSH], WHITE HYGROSCOPIC CRYSTALLINE POWDER., White or gray, odorless lumps or granular powder.
• Boiling Point: 5162 °F at 760 mmHg (NIOSH, 2023), 2850 °C, 5162 °F
• Flash Point: Not flammable
• Solubility: Reacts with water (NIOSH, 2023), Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol, Reacts with water, Soluble in water forming calcium hydroxide and generating large a quantity of heat., Soluble in acids, glycerol, sugar solution; practically insoluble in alcohol, 1 g is sol in about 840 mL water and 1740 mL boiling water, Solubility in water: reaction, Reacts
• Density: 3.3 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.34 g/cu cm, Relative density (water = 1): 3.3-3.4, 3.34
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Impurities: Calcium carbonate; magnesium, iron, and aluminum oxides., Grades of purity: 96-97%
• Color/Form: Grey-white, cubic crystals, Colorless, cubic, white crystals, Crystals, white or grayish white lumps, or granular powder, Greyish-yellow, hydroscopic lumps
• CAS No.: 1305-78-8
• Melting Point: 4662 °F (NIOSH, 2023), 2613 °C, Lime becomes incandescent when heated to near its melting point (2500 °C), 2570 °C, 4662 °F

Description

Quicklime, or calcium oxide (CaO), is a white to grayish-white alkaline compound produced by calcining limestone (CaCO₃) at temperatures between 900°C and 980°C . This process releases carbon dioxide, leaving behind highly reactive CaO. This compound is hygroscopic, exothermically reactive with water, and forms calcium hydroxide (Ca(OH)₂), which underpins its versatility in industrial, agricultural, and environmental applications .

Key properties include:

• High alkalinity (pH > 12.5 when hydrated), enabling acid neutralization .
• Thermal stability (melting point: 2,572°C) .
• Rapid reactivity with water, releasing significant heat (~1.15 kJ/g) .

Applications span construction (soil stabilization, mortar), agriculture (soil pH adjustment), environmental remediation (heavy metal precipitation, flue gas desulfurization), and industrial processes (steelmaking, pulp production) .

Preparation Methods

Calcination: Thermal Decomposition of Limestone

Reaction Dynamics and Process Parameters

Calcination involves the endothermic decomposition of limestone (calcium carbonate, CaCO₃) into quicklime and carbon dioxide:

$$\text{CaCO}$$3 \rightarrow \text{CaO} + \text{CO}2 \quad \Delta H = +178 \, \text{kJ/mol} \quad

The reaction efficiency depends on three factors:

• Temperature : Temperatures exceeding 800°C are required to overcome the activation energy barrier. Studies on Ashaka limestone demonstrated that yields plateau at 1000°C, beyond which sintering reduces porosity and impedes CO₂ release .

• Particle Size : Smaller particles (90 µm) maximize surface area, enabling complete decomposition within 3 hours, whereas larger particles (425 µm) require 4+ hours .

• Residence Time : At 1000°C, 3 hours achieved 73.48% yield, while shorter durations left unreacted CaCO₃ .

Table 1: Calcination Yield Under Varied Conditions

Temperature (°C)	Particle Size (µm)	Time (hrs)	Yield (%)
800	90	3	58.2
1000	90	3	73.5
1200	90	3	71.1
1000	425	4	64.8
Data sourced from Ashaka limestone trials .

Kiln Design and Operational Considerations

Rotary kilns are preferred for large-scale production due to their ability to maintain uniform temperatures and regulate CO₂ expulsion. Critical design parameters include:

• Slope and rotation speed : Optimized to ensure gradual heating and prevent premature sintering .

• Atmosphere control : CO₂ partial pressure must remain below 0.1 atm to avoid reversible recarbonation .

Hydration: Slaking of this compound

Incremental Water Addition Protocol

Slaking (hydration) transforms CaO into calcium hydroxide (Ca(OH)₂) through an exothermic reaction:

$$\text{CaO} + \text{H}$$2\text{O} \rightarrow \text{Ca(OH)}2 \quad \Delta H = -63.7 \, \text{kJ/mol} \quad

Controlled water addition is critical to mitigate thermal runaway. A standardized method involves:

• Adding 80g of CaO to 2600 mL water at 3-minute intervals.

• Maintaining slurry temperatures at 77–82°C using a Hobart mixer .

• Completing the reaction within 30 minutes to minimize settling and evaporation losses .

Table 2: Temperature Profile During Slaking of 800g this compound

Time (min)	Cumulative CaO Added (g)	Slurry Temperature (°C)
0	0	25
10	240	77
20	480	82
30	800	78
Data derived from Tex-600-J compliance tests .

Sieving and Solids Management

Post-hydration, slurries are wet-sieved through No. 6 (3.35 mm) and No. 30 (600 µm) sieves to remove unreacted CaO and inert impurities. Chemical analyses reveal significant variability in purity across producers:

Table 3: Composition of Hydrated Lime from Different Sources

Producer	Ca(OH)₂ (%)	CaO (%)	CaCO₃ (%)	Inert (%)
A	13.49	6.19	76.92	3.40
B	12.41	0.00	70.68	16.10
D	77.16	1.88	14.64	6.30
Values represent weight percentages of dried samples .

Purification and Quality Control

Wet Sieving and Sedimentation

Industrial purification employs sequential sieving and sedimentation to achieve >95% Ca(OH)₂ content. Key steps include:

• Primary sieving : Removes coarse particles (>3.35 mm) using vibrating screens .

• Gravity sedimentation : Slurries are held in settling tanks for 24–48 hours to isolate fine impurities .

Moisture and Reactivity Testing

Quality assurance protocols mandate:

• Moisture content : <2% via oven drying at 105°C .

Chemical Reactions Analysis

Hydration/Dehydration Reaction

The reversible reaction between CaO and water forms calcium hydroxide (slaked lime):
$\text{CaO}+\text{H}_2\text{O}\rightarrow \text{Ca OH }_2\quad \Delta H=-1,\!155\\text{kJ kg}$

• Kinetics :

  • Hydration achieves full conversion in 20–30 seconds under high steam pressure (>50 kPa) at 400–500°C, following a shrinking core model where reaction rate is inversely proportional to particle diameter .

  • Dehydration (calcination) occurs at 330–710°C , with activation energy ranging from 22–41.5 kJ/mol depending on CO₂ partial pressure .

Parameter	Hydration (400–500°C)	Dehydration (330–710°C)
Reaction Rate	0.05–0.15 s⁻¹	0.01–0.03 s⁻¹
Activation Energy	40–60 kJ/mol	22–41.5 kJ/mol

Carbonation with CO₂

CaO reacts with CO₂ to form calcium carbonate, critical for carbon capture:
$\text{CaO}+\text{CO}_2\rightarrow \text{CaCO}_3\quad \Delta H=-178\\text{kJ mol}$

• Kinetic Insights :

  • Carbonation efficiency decreases after multiple cycles due to sintering, but steam addition enhances reactivity by 30–50% .

  • At 400–650°C and 0.38–2.70% CO₂, the reaction follows pseudo-first-order kinetics with rate constants of 0.1–0.4 min⁻¹ .

CO₂ Concentration	Temperature (°C)	Rate Constant (min⁻¹)
0.38%	400	0.12
1.50%	550	0.35
2.70%	650	0.42

Reaction with Acids

CaO reacts exothermically with acids, producing calcium salts:
$\text{CaO}+2\text{HCl}\rightarrow \text{CaCl}_2+\text{H}_2\text{O}$
$\text{CaO}+2\text{HF}\rightarrow \text{CaF}_2+\text{H}_2\text{O}$

• Key Observations :

  • Reactions with hydrofluoric acid (HF) and boron trifluoride (BF₃) are highly violent, requiring controlled conditions .

  • Neutralization efficiency exceeds 95% in industrial wastewater treatment .

Thermochemical Energy Storage

The CaO/Ca(OH)₂ cycle is used for thermal energy storage:
$\text{Ca OH }_2\leftrightarrow \text{CaO}+\text{H}_2\text{O}\quad \Delta H=94.6\\text{kJ mol}$

• Performance Metrics :

  • Energy density: 1.55 MJ/kg at 500°C .

  • Cyclic stability declines by 10–20% after 50 cycles due to pore structure degradation .

Factors Influencing Reactivity

Factor	Impact on Reactivity	Source
Particle Size	Smaller particles (0.1–2 mm) enhance hydration rate .
Limestone Purity	High CaCO₃ (>95%) yields CaO with 98% reactivity .
Calcination Temp.	Optimal at 900–1,000°C; >1,200°C causes sintering .
SiO₂ Impurities	>18% SiO₂ reduces reactivity by forming CaSiO₃ .

Scientific Research Applications

Construction Industry

Quicklime plays a crucial role in construction, particularly in the production of cement and mortar. It is a primary ingredient in Portland cement manufacturing, where it contributes to the formation of clinker during the calcination process. This compound also enhances the properties of mortars by improving their workability and strength through hydration and carbonation reactions.

Key Points:

• Cement Production: Approximately 50% of produced this compound is converted to calcium hydroxide before use in cement.
• Mortar Production: this compound is mixed with sand and water to create mortar, which hardens over time through carbonation.

Steel Manufacturing

In steelmaking, this compound is used as a flux in the basic oxygen steelmaking (BOS) process. It helps remove impurities such as iron oxides and silica from molten iron, forming a slag that can be easily removed. The typical usage ranges from 30-59 kg of this compound per ton of steel produced.

Key Points:

• Fluxing Agent: Neutralizes acidic oxides and aids in slag formation.
• Efficiency Improvement: Enhances the quality of steel by reducing impurities.

Environmental Applications

This compound is employed in environmental remediation processes, particularly for soil stabilization and contamination treatment. Its ability to alter soil properties makes it useful for improving soil strength and reducing plasticity.

Key Points:

• Soil Stabilization: Increases compressive strength and reduces moisture content in fine-grained soils.
• Contaminant Removal: Effective in remediating soils contaminated with volatile organic compounds (VOCs) like trichloroethylene by improving soil permeability and facilitating pollutant removal.

Water Treatment

This compound is widely used in water treatment facilities to adjust pH levels and precipitate heavy metals from wastewater. It reacts with impurities to form insoluble compounds that can be easily removed.

Key Points:

• pH Adjustment: Raises pH levels to improve water quality.
• Heavy Metal Precipitation: Facilitates the removal of contaminants through precipitation reactions.

Chemical Manufacturing

In chemical industries, this compound serves as a precursor for various compounds, including calcium hydroxide, calcium carbonate, and calcium aluminate cement. It is also involved in the production of glass and ceramics.

Key Points:

• Chemical Reagent: Used in synthesizing organic chemicals.
• Glass Production: Contributes to the formulation of glass materials by providing necessary alkaline properties.

Agricultural Uses

This compound is utilized in agriculture to improve soil quality by reducing acidity and enhancing nutrient availability for crops. It helps create optimal growing conditions by altering soil chemistry.

Key Points:

• Soil Amendment: Increases soil pH and improves texture.
• Nutrient Availability: Enhances access to nitrogen for crops.

Case Study 1: Soil Remediation Using this compound

A study conducted on contaminated soils revealed that adding this compound significantly improved soil properties, enhancing its ability to remove trichloroethylene. The addition of this compound increased soil temperature while decreasing moisture content, which facilitated better mass transfer of contaminants .

Case Study 2: this compound in Steelmaking

In an analysis of steel production efficiency, it was found that utilizing this compound as a flux improved slag formation and reduced impurities in steel products. This application demonstrated how this compound contributes not only to the quality but also to the cost-effectiveness of steel manufacturing processes .

Mechanism of Action

The primary mechanism of action of calcium oxide involves its strong basicity and ability to react exothermically with water. When calcium oxide comes into contact with water, it forms calcium hydroxide, releasing a significant amount of heat. This reaction is utilized in various industrial processes, including the production of cement and the neutralization of acidic environments .

Comparison with Similar Compounds

Quicklime vs. Hydrated Lime (Calcium Hydroxide, Ca(OH)₂)

Property	This compound (CaO)	Hydrated Lime (Ca(OH)₂)
Production	Calcination of limestone	Hydration of CaO
Reactivity	High (exothermic with water)	Moderate (pre-hydrated)
pH Impact	Rapidly raises pH to >12.5	Gradual pH increase
Applications	Soil stabilization, industrial processes	Mortar, water treatment
Effectiveness	Superior in soil stabilization due to faster reaction	Preferred for slower-setting applications

Research Findings :

• This compound outperforms hydrated lime in clayey soil stabilization by inducing faster agglomeration of clay particles and improving load-bearing capacity .
• In wastewater treatment, this compound’s rapid alkalinity effectively precipitates heavy metals, while hydrated lime is used for sustained pH control .

This compound vs. Dolomite Lime (CaMg(CO₃)₂)

Property	This compound (CaO)	Dolomite Lime (CaMg(CO₃)₂)
Composition	Primarily CaO	CaCO₃ + MgCO₃ (~40% MgO)
Reactivity	High	Low (requires soil microbial action)
Agricultural Role	Adjusts soil pH, no Mg input	Corrects acidity, supplies Mg
Applications	Soil stabilization, steelmaking	Mg-deficient soils, pH balance

Research Findings :

• Dolomite lime is favored in agriculture for soils requiring magnesium supplementation, while this compound is used for rapid pH elevation and structural stabilization .
• This compound’s exothermic reaction makes it unsuitable for direct application to crops, unlike dolomite lime, which is safer for gradual nutrient release .

This compound vs. Gypsum (CaSO₄·2H₂O)

Property	This compound (CaO)	Gypsum (CaSO₄·2H₂O)
Chemical Role	Alkaline (raises pH)	Neutral (adds sulfate)
Soil Impact	Reduces plasticity, stabilizes	Improves structure, no pH shift
Applications	Soil stabilization, remediation	Clay soil amendment, construction

Research Findings :

• In silty soil improvement, this compound reduces shrinkage and enhances strength, whereas gypsum mitigates sodicity without altering pH .
• Gypsum’s sulfate ions enhance soil permeability, contrasting with this compound’s focus on alkalinity-driven stabilization .

This compound vs. Portlandite (Ca(OH)₂ in Cementitious Systems)

Property	This compound (CaO)	Portlandite (Ca(OH)₂)
Formation	Direct calcination product	Hydrated product of CaO in cement
pH Contribution	Initial high pH (>12.5)	Sustained alkalinity in cement
Role in Industry	Precursor for cement production	Key component in hardened cement

Research Findings :

• Portlandite forms during cement hydration, contributing to long-term strength, while this compound is critical in the initial exothermic setting reaction .
• In bottom ash, this compound and Portlandite jointly elevate pH, but this compound’s rapid dissolution dominates early-stage alkalinity .

Key Research Insights and Data

Soil Stabilization : this compound reduces soil plasticity by 30–50% compared to gypsum or fly ash, making it ideal for road construction .

Agricultural Yield : Wheat-maize-peanut rotation with this compound application increased peanut yield by 18% by enhancing soil micro-ecology .

Environmental Impact : this compound-treated carcasses showed a 40% lower germination index due to high alkalinity, highlighting trade-offs in bioremediation .

Industrial Standards : High-purity this compound (≥90% CaO) is mandated in the pulp industry to optimize the Kraft process, whereas hydrated lime permits lower purity (≥75% Ca(OH)₂) .

Biological Activity

Quicklime, chemically known as calcium oxide (CaO), is a white, caustic, alkaline substance produced by heating limestone. Its biological activity has garnered attention in various fields, particularly in agriculture, microbiology, and environmental science. This article delves into the biological effects of this compound, supported by research findings, data tables, and case studies.

This compound reacts vigorously with water to form calcium hydroxide (slaked lime), which increases the pH of the surrounding environment. This high alkalinity is responsible for its biological activity, particularly its antimicrobial properties. The bactericidal effect of this compound has been documented against various pathogens, including Burkholderia pseudomallei , a bacterium responsible for melioidosis.

Property	Value
Chemical Formula	CaO
Molecular Weight	56.08 g/mol
pH (in water)	12.4 (slaked)
Solubility in Water	Reacts vigorously

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial activity. A study demonstrated that at concentrations of 10% or more, this compound was effective in inhibiting B. pseudomallei for up to 35 days in vitro. In soil experiments, this compound mixed at concentrations above 40% effectively inhibited the growth of this pathogen for up to six weeks .

Case Study: this compound in Soil Treatment

In a controlled laboratory setting, soil from a rice field was inoculated with B. pseudomallei and treated with varying concentrations of this compound. The results showed that:

• Experiment 1 : this compound mixed with soil at 40% concentration raised the pH significantly and inhibited bacterial growth.
• Experiment 2 : Surface application had a lesser effect on bacterial inhibition compared to mixing.
• Experiment 3 : Pouring a this compound solution also resulted in lower bacterial viability but was less effective than mixing .

Impact on Soil Microbial Communities

This compound's application in agricultural practices has shown promising results in modifying soil microbial communities and enhancing crop yields. A multi-year study involving peanut crops demonstrated that the combination of crop rotation with this compound application improved peanut yield significantly by enhancing soil fertility and microbial activity.

Table 2: Effects of this compound on Peanut Yield

Treatment	Yield Increase (%)
No Treatment	-
Green Manure Rotation	40.59
Green Manure + this compound	28.76
Wheat-Maize Rotation	81.95
Wheat-Maize + this compound	24.34

This study highlighted that this compound not only improved yield but also positively influenced soil chemical properties and microbial community dynamics .

Environmental Applications

This compound is also utilized in environmental management, particularly for controlling invasive species and biofouling organisms in marine environments. A recent study evaluated its effectiveness against Didemnum vexillum , an invasive tunicate species. The results indicated that both fine and coarse this compound particles could reduce the coverage of this organism by nearly 100% after exposure for 20 hours .

Safety and Toxicological Considerations

While this compound has beneficial applications, it poses risks due to its caustic nature. It can cause severe skin burns and respiratory issues upon inhalation or contact. Regulatory guidelines emphasize the need for protective measures when handling this compound .

Q & A

Basic Research Questions

Q. What standardized methods are recommended for assessing the physical and chemical properties of quicklime in laboratory settings?

• Methodological Answer : The ASTM C110 standard provides comprehensive protocols for testing this compound’s physical properties, including particle size distribution, plasticity, and reactivity with water . For chemical analysis, titration methods (e.g., determining CaO content via HCl titration) and X-ray fluorescence (XRF) are widely used to quantify purity and compositional variability.

Q. How can researchers design experiments to evaluate this compound’s efficacy in neutralizing acidic solutions (e.g., acid mine drainage)?

• Methodological Answer : A controlled batch experiment should include:

• Variables : this compound dosage (e.g., 10–50 g/L), reaction time, and initial pH of the acidic solution.
• Metrics : pH elevation rate, neutralization efficiency, and residual Ca²⁺ concentration.
• Tools : Use pH meters, ion-selective electrodes, and atomic absorption spectroscopy (AAS) for metal ion analysis. Reference the Ishikawa method to identify confounding factors like impurities in this compound .

Q. What statistical tools are appropriate for analyzing variability in this compound’s reactivity across different sources?

• Methodological Answer : Apply Simple Linear Regression to correlate this compound purity (independent variable) with neutralization efficiency (dependent variable). Use ANOVA to compare means across multiple batches or suppliers. Pareto Analysis can prioritize quality control interventions by identifying the most frequent causes of variability (e.g., inconsistent calcination temperatures) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported this compound reactivity values across studies?

• Methodological Answer : Conduct a meta-analysis with the following steps:

Data Harmonization : Normalize reactivity metrics (e.g., mg CaO/g required for pH 7).

Covariate Adjustment : Control for variables like particle size, calcination duration, and water temperature.

Sensitivity Analysis : Test if outliers arise from methodological differences (e.g., titration vs. gravimetric analysis).

• Example : A study found a 350% reduction in this compound requirements after switching suppliers, highlighting the impact of sourcing on reactivity .

Q. What methodologies are suitable for studying the long-term environmental impacts of this compound application in soil stabilization?

• Methodological Answer :

• Field Experiments : Monitor soil pH, microbial diversity, and heavy metal leaching over 5–10 years using control and treated plots.
• Modeling : Employ geochemical models (e.g., PHREEQC) to simulate CaCO₃ precipitation and its effects on soil porosity.
• Sustainability Metrics : Calculate the Life Cycle Assessment (LCA) of this compound production, including CO₂ emissions from limestone calcination .

Q. How can researchers optimize experimental designs to account for heterogeneous this compound compositions in industrial byproducts?

• Methodological Answer :

• Fractional Factorial Design : Test variables like SiO₂/Al₂O₃ ratios and particle size distributions.
• Response Surface Methodology (RSM) : Model interactions between impurities (e.g., MgO, SO₃) and reactivity.
• Case Study : PT. TCM achieved a 535% cost reduction by combining quality control (e.g., in-house testing) and diversified sourcing .

Q. Guidelines for Rigorous Research Design

• Frameworks : Use PICO (Population, Intervention, Comparison, Outcome) to structure questions on this compound applications .
• Ethical Considerations : Ensure environmental impact assessments comply with local regulations (e.g., ASTM E2173 for soil testing).
• Data Validation : Cross-verify results with multiple analytical techniques (e.g., XRD for crystallinity and BET for surface area).